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Compound of Interest

Compound Name: 2-Amino-3-bromo-5-fluoropyridine

Cat. No.: B058044

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
procedures for 2-Amino-3-bromo-5-fluoropyridine (CAS No. 869557-43-7). As a key
intermediate in the synthesis of fluorinated pyridines for pharmaceutical and agrochemical
applications, understanding its hazard profile is critical to ensure personnel safety and
environmental compliance.[1][2] This guide synthesizes information from available Safety Data
Sheets (SDS) to provide clear, actionable guidance for laboratory and manufacturing settings.

Hazard Identification and GHS Classification

2-Amino-3-bromo-5-fluoropyridine is classified as a hazardous substance. The following
table summarizes its classification according to the Globally Harmonized System (GHS).
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Hazard Class Signal Word

Pictogram

Hazard
Statement

Precautionary
Statement

Acute Toxicity,
Danger
Oral (Category 4)

GHSO07
(Exclamation
Mark)

H302: Harmful if

swallowed.[3]

P301 + P312 +
P330: IF
SWALLOWED:
Call a POISON
CENTER/doctor
if you feel unwell.
Rinse mouth.

Skin Irritation
Danger
(Category 2)

GHS05
(Corrosion),
GHSO07
(Exclamation
Mark)

H315: Causes

skin irritation.[3]

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.[3]
P302 + P352: IF
ON SKIN: Wash
with plenty of

soap and water.

Serious Eye Danger
Damage

(Category 1)

GHSO05

(Corrosion)

H318: Causes
serious eye
damage.[3]

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.[3]
P305 + P351 +
P338 + P310: IF
IN EYES: Rinse
cautiously with
water for several
minutes.
Remove contact
lenses, if present
and easy to do.
Continue rinsing.

Immediately call
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a POISON
CENTER/doctor.
Specific Target )
o P261: Avoid
Organ Toxicity, )
) GHSO07 H335: May breathing
Single Exposure ) ) )
Danger (Exclamation cause respiratory  dust/fume/gas/mi
(Category 3), o
Mark) irritation.[3] st/vapours/spray.

Respiratory Tract
[3]

Irritation

Experimental Protocols and Toxicological Profile

While specific toxicological studies with quantitative data (e.g., LD50) are not detailed in the
reviewed safety documents, the GHS classification is derived from standardized assessments.
The primary hazards are acute oral toxicity, severe eye damage, and irritation to the skin and
respiratory system.[3] Chronic health effects have not been fully investigated.[4]

Key Health Effects:

o Acute Effects: The substance is harmful if ingested.[3][4] Direct contact causes skin irritation
and poses a risk of serious, potentially irreversible, eye damage.[3] Inhalation of dust may
lead to respiratory tract irritation.[3][4]

o Chronic Effects: No specific data is available on the long-term effects of exposure.

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. Always show the Safety
Data Sheet to attending medical personnel.
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Immediate Action
Type of Exposure

Rinse mouth with water.
Do NOT induce vomiting.

Rinse cautiously with water for at least 15 minutes. ) )
Remove contact lenses, if present and easy. Medical Attention
\—> Consult a Physician

Skin Contact > Immediate_ly remove contaminated clothing.
Wash skin with soap and plenty of water.

Inhalation —» Move to fresh air.
If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

 Inhalation: Move the person into fresh air. If breathing is difficult or stops, provide artificial
respiration and consult a physician.[3][5]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated
clothing. Seek medical attention if irritation occurs.[3][4]

o Eye Contact: Rinse thoroughly and cautiously with plenty of water for at least 15 minutes.[3]
Remove contact lenses if present and easy to do so. Continue rinsing and consult a
physician immediately.[3]

¢ Ingestion: Never give anything by mouth to an unconscious person.[3] Rinse mouth with
water and consult a physician.[3]
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Handling and Personal Protective Equipment (PPE)

Strict adherence to handling procedures and consistent use of appropriate PPE are the most
effective ways to minimize exposure risk.

Safe Handling Practices:

e Avoid all personal contact, including the inhalation of dust.[6][7]

o Use only in a well-ventilated area, preferably within a chemical fume hood.[5][6][8]
o Wear appropriate personal protective equipment as detailed below.[3]

e Wash hands thoroughly after handling.[4][5]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][6]
o Keep containers securely sealed when not in use.[4][6]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Purpose

] Tight-sealing safety goggles or  Protects against dust particles
Eye/Face Protection ) }
a face shield.[8][9] and chemical splashes.[8]

Chemical-resistant, impervious ) ]
) o Prevents direct skin contact
Hand Protection gloves (e.g., nitrile rubber). o
) and irritation.[8]
Inspect prior to use.[8][10]

A lab coat or other protective ) ) )
) ) ) Shields skin from accidental
Body Protection clothing to prevent skin _ o
spills and contamination.[8]
exposure.[8][9]

Use in a chemical fume hood.

If ventilation is inadequate, use  Prevents inhalation of harmful
a NIOSH-approved dust dust.[8]

respirator.[8][9]

Respiratory Protection
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Accidental Release and Spill Management

In the event of a spill, a systematic and calm response is necessary to ensure safety and
prevent environmental contamination.
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Spill Detected

Evacuate and secure area.
Ensure adequate ventilation.

Wear appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator

Contain the spill.
Prevent entry into drains and waterways.

Collect material without creating dust.
Use dry cleanup procedures (sweep, shovel, or vacuum).

Place spilled material in a sealed,
properly labeled container for disposal.

Clean the spill area.
Decontaminate equipment after use.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Management.
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Procedure:

e Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing vapors, mist, or gas. Ensure adequate ventilation and evacuate personnel to safe
areas.[3]

e Environmental Precautions: Prevent the product from entering drains or waterways.[3][6]

o Containment and Cleanup: Pick up and arrange disposal without creating dust.[3] Sweep up
or vacuum the material and place it into a suitable, sealed container for disposal.[7][11]

Fire-Fighting Measures

While the material is a combustible solid, it may propagate flame with difficulty.[6] Dust clouds
may form an explosive mixture with air.[6]

Aspect Recommendation

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.[3][5]

Hazardous decomposition products include

- ) carbon oxides, nitrogen oxides (NOx), and
Specific Hazards from Combustion , _

hydrogen halide gases (hydrogen bromide,

hydrogen fluoride).[3][5]

Wear a self-contained breathing apparatus
Protective Equipment for Firefighters (SCBA) and full protective gear to prevent

contact with skin and eyes.[3][5]

Storage and Disposal

Proper storage and disposal are essential for maintaining chemical integrity and regulatory
compliance.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[5][6][11] Keep containers tightly closed and store in their original
containers.[5][6]
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» Disposal: Dispose of waste material at a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[12] All disposal practices must be in
accordance with local, state, and federal regulations. Do not allow the material to
contaminate water, soil, or sewer systems.[12]

Physical and Chemical Properties

Property Value

CAS Number 869557-43-7[3]
Molecular Formula CsHaBrFN2[3]
Molecular Weight 191.00 g/mol [3]
Appearance Solid

Melting Point 62-66 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-5-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058044#2-amino-3-bromo-5-fluoropyridine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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